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Compound of Interest

Compound Name: 7-Hexadecenoic acid, methyl ester

Cat. No.: B15402860 Get Quote

Introduction
7-Hexadecenoic acid, more commonly known as sapienic acid (16:1n-10), is a

monounsaturated fatty acid that stands out for its unique presence and function in humans. It is

the most abundant fatty acid in human sebum, the lipid-rich substance secreted by the

sebaceous glands, which are integral to skin homeostasis.[1][2] Among hair-bearing animals,

sapienic acid is uniquely restricted to humans, highlighting a species-specific adaptation of lipid

metabolism.[2][3]

This fatty acid is not merely a structural component of skin lipids; it plays a vital role in the

innate immune system as a potent antimicrobial agent, particularly against pathogenic bacteria

like Staphylococcus aureus.[3][4][5] Reduced levels of sapienic acid have been correlated with

increased susceptibility to S. aureus colonization, a condition often observed in patients with

atopic dermatitis.[4][6] This guide provides a detailed exploration of the core biosynthetic

pathway of sapienic acid, the key enzymes involved, their regulation, and the experimental

methodologies used to study this unique metabolic process.

The Core Biosynthetic Pathway
The synthesis of sapienic acid is a fascinating example of enzymatic specificity within a

common metabolic framework. The pathway begins with the universal process of de novo fatty

acid synthesis and culminates in a highly specific desaturation reaction that is geographically

localized to the sebaceous glands.
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Step 1: De Novo Synthesis of Palmitic Acid (16:0)
The backbone of sapienic acid is palmitic acid (16:0), a 16-carbon saturated fatty acid. Palmitic

acid is synthesized in the cytoplasm of sebocytes from acetyl-CoA precursors through the

action of the multi-enzyme complex, Fatty Acid Synthase (FASN).[7][8] This process is a

fundamental aspect of lipid metabolism in most cell types.

Step 2: The Critical Desaturation by Fatty Acid
Desaturase 2 (FADS2)
The defining step in sapienic acid biosynthesis is the introduction of a cis double bond into the

palmitic acid chain. This reaction is catalyzed by the enzyme Fatty Acid Desaturase 2 (FADS2),

also known as Δ6-desaturase.[2][3]

Enzymatic Action: FADS2 introduces a double bond between the 6th and 7th carbons,

counting from the carboxyl end of palmitic acid.[2][9] This creates cis-6-hexadecenoic acid,

the formal name for sapienic acid.

Tissue Specificity: While FADS2 is expressed in various tissues, its expression and unique

activity on palmitate are exceptionally high in the differentiating sebocytes of sebaceous

glands.[2][10] In other tissues, FADS2 is typically involved in the desaturation of

polyunsaturated fatty acids (PUFAs) like linoleic acid and α-linolenic acid.[7][10][11]

Substrate Specificity Causality: The cellular environment of the sebaceous gland appears to

favor a "sebaceous-type" reaction for FADS2, enabling it to efficiently desaturate palmitate,

which is not its preferred substrate in other tissues.[2][10] This contrasts with the more

common desaturation of palmitate by Stearoyl-CoA Desaturase (SCD), which introduces a

double bond at the Δ9 position to form palmitoleic acid (16:1n-7).[9]

The biosynthesis of sapienic acid is therefore a two-step process initiated by fatty acid

synthase and completed by the specialized action of FADS2 in sebocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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